Cas no 56066-63-8 (2,4-Pyrimidinediamine,5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl]-)
2,4-Pyrimidinediamine,5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pyrimidinediamine,5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl]-
- 5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl]pyrimidine-2,4-diamine
- ADITOPRIM
- 5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl]-2,4-diaminopyrimidine
- 5-[4-(dimethylamino)-3,5-dimethoxybenzyl]pyrimidine-2,4-diamine
- Aditoprimum [Latin]
- 2,4-Diamino-5-(4-(dimethylamino)-3,5-dimethoxybenzyl)pyrimidine
- 2,4-Pyrimidinediamine, 5-((4-(dimethylamino)-3,5-dimethoxyphenyl)methyl)-
- Aditoprimum
- 2Z81WDX2ZH
- Q15633946
- 5-25-13-00395 (Beilstein Handbook Reference)
- 5-((4-(Dimethylamino)-3,5-dimethoxyphenyl)methyl)-2,4-pyrimidinediamine
- 56066-63-8
- Aditoprim [INN]
- DTXSID90204616
- SCHEMBL2109578
- 5-[(4-DIMETHYLAMINO-3,5-DIMETHOXY-PHENYL)METHYL]PYRIMIDINE-2,4-DIAMINE
- NS00124605
- UNII-2Z81WDX2ZH
- CHEMBL293299
- CS-0255053
- Aditoprima [Spanish]
- Aditoprime
- 5-(4-(Dimethylamino)-3,5-dimethoxybenzyl)pyrimidine-2,4-diamine
- BRN 0697192
- BCP19328
- Aditoprima
- BDBM50405954
- DB-358732
-
- Inchi: 1S/C15H21N5O2/c1-20(2)13-11(21-3)6-9(7-12(13)22-4)5-10-8-18-15(17)19-14(10)16/h6-8H,5H2,1-4H3,(H4,16,17,18,19)
- InChI Key: QBQMXWZTRRWPGK-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=C(C=1N(C)C)OC)CC1=CN=C(N)N=C1N
Computed Properties
- Exact Mass: 303.17
- Monoisotopic Mass: 303.17
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 99.5A^2
Experimental Properties
- Density: 1.233
- Boiling Point: 503.9°C at 760 mmHg
- Flash Point: 258.5°C
- Refractive Index: 1.633
2,4-Pyrimidinediamine,5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AG33905-5mg |
5-[(4-dimethylamino-3,5-dimethoxy-phenyl)methyl]pyrimidine-2,4-diamine |
56066-63-8 | 99.37% | 5mg |
$355.00 | 2024-04-19 | |
| A2B Chem LLC | AG33905-10mg |
5-[(4-dimethylamino-3,5-dimethoxy-phenyl)methyl]pyrimidine-2,4-diamine |
56066-63-8 | 99.37% | 10mg |
$555.00 | 2024-04-19 | |
| A2B Chem LLC | AG33905-25mg |
5-[(4-dimethylamino-3,5-dimethoxy-phenyl)methyl]pyrimidine-2,4-diamine |
56066-63-8 | 99.37% | 25mg |
$1025.00 | 2024-04-19 | |
| A2B Chem LLC | AG33905-50mg |
5-[(4-dimethylamino-3,5-dimethoxy-phenyl)methyl]pyrimidine-2,4-diamine |
56066-63-8 | 99.37% | 50mg |
$1615.00 | 2024-04-19 | |
| Ambeed | A1363117-1mg |
5-(4-(Dimethylamino)-3,5-dimethoxybenzyl)pyrimidine-2,4-diamine |
56066-63-8 | 98% | 1mg |
$53.0 | 2025-04-18 | |
| Ambeed | A1363117-5mg |
5-(4-(Dimethylamino)-3,5-dimethoxybenzyl)pyrimidine-2,4-diamine |
56066-63-8 | 98% | 5mg |
$68.0 | 2025-04-18 | |
| Ambeed | A1363117-10mg |
5-(4-(Dimethylamino)-3,5-dimethoxybenzyl)pyrimidine-2,4-diamine |
56066-63-8 | 98% | 10mg |
$88.0 | 2025-04-18 | |
| Ambeed | A1363117-25mg |
5-(4-(Dimethylamino)-3,5-dimethoxybenzyl)pyrimidine-2,4-diamine |
56066-63-8 | 98% | 25mg |
$114.0 | 2025-04-18 | |
| Ambeed | A1363117-50mg |
5-(4-(Dimethylamino)-3,5-dimethoxybenzyl)pyrimidine-2,4-diamine |
56066-63-8 | 98% | 50mg |
$194.0 | 2025-04-18 | |
| Ambeed | A1363117-100mg |
5-(4-(Dimethylamino)-3,5-dimethoxybenzyl)pyrimidine-2,4-diamine |
56066-63-8 | 98% | 100mg |
$328.0 | 2025-04-18 |
2,4-Pyrimidinediamine,5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl]- Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2,4-Pyrimidinediamine,5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl]-
Introduction to 2,4-Pyrimidinediamine, 5-[[4-(Dimethylamino)-3,5-Dimethoxyphenyl]methyl] (CAS No. 56066-63-8)
2,4-Pyrimidinediamine, 5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl] (CAS No. 56066-63-8) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a dimethylamino and dimethoxyphenyl substituent, contribute to its distinct pharmacological properties.
The chemical structure of 2,4-pyrimidinediamine, 5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl] is characterized by a central pyrimidine ring with two amine groups at the 2 and 4 positions. The 5-position is substituted with a methyl group that is attached to a phenyl ring bearing dimethylamino and dimethoxy substituents. This complex structure imparts specific interactions with biological targets, making it a valuable candidate for drug discovery and development.
Recent studies have highlighted the potential of 2,4-pyrimidinediamine, 5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl] in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are critical mediators of inflammatory responses.
In addition to its anti-inflammatory effects, 2,4-pyrimidinediamine, 5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl] has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. For example, it has been found to activate the p53 tumor suppressor pathway and inhibit the PI3K/Akt signaling pathway, both of which are crucial for cancer cell survival and proliferation.
The pharmacokinetic properties of 2,4-pyrimidinediamine, 5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl] have been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles. These properties make it a suitable candidate for further preclinical and clinical evaluation.
In terms of safety and toxicity, preliminary studies have indicated that 2,4-pyrimidinediamine, 5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl] is well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are necessary to ensure its safe use in clinical settings. Ongoing preclinical studies are focusing on evaluating the long-term safety and potential side effects of this compound.
The potential applications of 2,4-pyrimidinediamine, 5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl] extend beyond inflammation and cancer. Recent research has explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can protect neurons from oxidative stress and reduce the accumulation of toxic protein aggregates. These findings suggest that it may have neuroprotective properties that could be beneficial in treating neurodegenerative conditions.
In conclusion, 2,4-pyrimidinediamine, 5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl] (CAS No. 56066-63-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in various medical fields. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses.
56066-63-8 (2,4-Pyrimidinediamine,5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)